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Compound of Interest

Compound Name: Dibutyl dodecanedioate

Cat. No.: B106364

For Researchers, Scientists, and Drug Development Professionals

Introduction to Dibutyl Dodecanedioate

Dibutyl dodecanedioate (CAS No. 15677-90-4) is the diester of n-butanol and dodecanedioic
acid.[1][2] It is a versatile ingredient in cosmetic and personal care products, primarily valued
for its properties as a skin conditioning agent, emollient, fragrance ingredient, and solvent.[1]
Its molecular formula is C20H3804.[1][2] In cosmetic formulations, it contributes to the overall
texture and feel of products, enhancing the user's sensory experience.[1]

Primary Functions in Cosmetics:

« Skin Conditioning Agent - Emollient: Dibutyl dodecanedioate forms a protective layer on
the skin's surface, helping to reduce water loss and leaving the skin feeling soft and smooth.

o Fragrance Ingredient: It can be used as a component in fragrance formulations.[1]

e Solvent and Carrier: It serves as a solvent for other active ingredients and cosmetic raw
materials, aiding in their dispersion and delivery within a formulation.[1]

Physicochemical Properties

A summary of the key physicochemical properties of Dibutyl dodecanedioate is provided in
the table below. These properties are essential for formulators to consider when developing
new cosmetic products.
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Property Value Reference
Molecular Weight 342.51 g/mol [1112]
Appearance Data not available [1]

Boiling Point 375.2 °C at 760 mmHg [1]

Density 0.936 g/cm? [1]
Refractive Index 1.449 [1]

Flash Point 168.2 °C [1]
Solubility Data not available [1]

Applications in Cosmetic Formulations

Dibutyl dodecanedioate is a suitable ingredient for a wide range of cosmetic products due to

its emollient and solvent properties.

o Skincare: In lotions, creams, and serums, it can improve the spreadability of the product,

reduce greasiness, and provide a smooth, silky skin feel.

e Haircare: In conditioners and hair styling products, it can enhance the texture and feel.[1]

o Color Cosmetics: In foundations and lipsticks, it can act as a dispersing agent for pigments

and contribute to a more even application.

e Sunscreens: As a solvent, it can help to dissolve and stabilize UV filters, potentially

improving the efficacy and aesthetics of sunscreen formulations.

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the performance of

Dibutyl dodecanedioate in cosmetic formulations.

Protocol for Evaluating Spreadability
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Objective: To quantitatively assess the spreading characteristics of a cosmetic emulsion

containing Dibutyl dodecanedioate compared to a control formulation.

Materials:

Test formulation (e.g., O/W lotion) with X% Dibutyl dodecanedioate.
Control formulation (without Dibutyl dodecanedioate).

Glass plates or synthetic skin substrate.

Micropipette.

Digital camera with a fixed stand.

Image analysis software (e.g., ImageJd).

Stopwatch.

Methodology:

Place a glass plate or synthetic skin substrate on a level surface.

Using a micropipette, dispense a standardized volume (e.g., 10 pL) of the test formulation
onto the center of the substrate.

Start the stopwatch immediately upon dispensing the droplet.

Capture images of the spreading droplet at fixed time intervals (e.g., 0, 30, 60, 90, and 120
seconds).

Repeat the procedure for the control formulation.
Using image analysis software, measure the diameter of the spread area in each image.
Calculate the spread area (A = 1tr?) for each time point.

Plot the spread area as a function of time for both formulations to compare their spreading
profiles.
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Data Presentation:

The following table is a template for presenting the spreadability data. Note: The values
presented are hypothetical and for illustrative purposes only.

. Spread Area of Control Spread Area with Dibutyl
Time (seconds) .
(mm?) dodecanedioate (mm?)

0 7.1 7.1

30 28.3 35.8

60 45.2 56.5

90 58.1 72.3

120 66.3 84.9

Protocol for Sensory Panel Evaluation of Skin Feel

Objective: To assess the sensory attributes of a cosmetic formulation containing Dibutyl
dodecanedioate using a trained sensory panel.

Materials:

Test formulation (e.g., hand cream) with X% Dibutyl dodecanedioate.

Control formulation.

Trained sensory panel (typically 10-15 panelists).

Standardized sensory evaluation questionnaires.

Controlled environment room (constant temperature and humidity).
Methodology:

e Recruit and train a panel of sensory assessors on the evaluation of cosmetic products.
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» Acclimate panelists to the controlled environment for at least 15 minutes before the
evaluation.

e Provide panelists with coded samples of the test and control formulations in a randomized
order.

« Instruct panelists to apply a standardized amount of each product to a designated area of
their forearm.

» Panelists will evaluate a series of sensory attributes at different time points (e.g., during
application, 1 minute after, and 5 minutes after).

 Attributes to be evaluated may include:
o During Application: Spreadability, slipperiness, absorbency.
o After Feel: Greasiness, stickiness, smoothness, softness, residue.
o Panelists will rate the intensity of each attribute on a linear scale (e.g., from 0 to 10).

o Collect and statistically analyze the data to determine significant differences between the
formulations.

Data Presentation:

The following table is a template for presenting the sensory panel data. Note: The values
presented are hypothetical and for illustrative purposes only.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Mean Score - With

. Mean Score - .
Sensory Attribute Dibutyl p-value
Control .
dodecanedioate
Spreadability 6.5 8.2 <0.05
Greasiness 4.8 3.1 <0.05
Smoothness 5.9 7.8 <0.05
Stickiness 3.5 2.0 <0.05
Residue 4.2 2.5 <0.05

Protocol for Measuring Effect on Transepidermal Water
Loss (TEWL)

Objective: To evaluate the effect of a cosmetic formulation containing Dibutyl dodecanedioate
on the skin's barrier function by measuring Transepidermal Water Loss (TEWL).

Materials:

Test formulation with X% Dibutyl dodecanedioate.

Control formulation.

Human volunteers.

Tewameter® or other evaporimeter.

Controlled environment room.

Methodology:
e Recruit healthy volunteers and obtain informed consent.
o Acclimate volunteers to the controlled environment for at least 30 minutes.

o Mark out test areas on the volar forearms of the volunteers.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b106364?utm_src=pdf-body
https://www.benchchem.com/product/b106364?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Measure the baseline TEWL for each test area.
o Apply a standardized amount of the test and control formulations to the designated areas.

o Measure TEWL at specified time intervals (e.g., 1, 2, 4, and 6 hours) after product
application.

o Calculate the percentage change in TEWL from baseline for each formulation at each time
point.

» Statistically analyze the data to determine if there is a significant difference in TEWL between
the formulations.

Data Presentation:

The following table is a template for presenting the TEWL data. Note: The values presented are
hypothetical and for illustrative purposes only.

. Mean TEWL (g/m?/h) - Mean TEWL (g/m?/h) - With
Time (hours) . .
Control Dibutyl dodecanedioate

Baseline 10.5 10.6

1 9.8 8.5

2 9.5 8.1

4 9.9 8.7

6 10.2 9.3

Visualizations

The following diagrams illustrate the experimental workflows and the synthesis of Dibutyl
dodecanedioate.

Caption: Workflow for Spreadability Evaluation.

Caption: Workflow for Sensory Panel Evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Cas 15677-90-4,dibutyl dodecanedioate | lookchem [lookchem.com]
e 2. Dibutyl dodecanedioate | C20H3804 | CID 85052 - PubChem [pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols: Dibutyl
Dodecanedioate in Cosmetics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b106364#applications-of-dibutyl-dodecanedioate-in-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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